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Compound of Interest

Compound Name: Novaluzid

Cat. No.: B1210420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the active pharmaceutical ingredients found in Novaluzid: Aluminum Hydroxide,
Magnesium Hydroxide, and Magnesium Carbonate. This document is intended to serve as a
resource for researchers, scientists, and professionals involved in drug development and
formulation.

Active Ingredients Overview

Novaluzid is an antacid medication designed to neutralize excess stomach acid, providing
relief from heartburn and indigestion. Its efficacy is derived from a combination of inorganic
salts that act as weak bases. The primary active ingredients are:

e Aluminum Hydroxide (Al(OH)3)
e Magnesium Hydroxide (Mg(OH)z2)
e Magnesium Carbonate (MgCOs) (in some formulations)

These compounds react with gastric hydrochloric acid (HCI) to form salt and water, thereby
increasing the pH of the stomach contents.

Quantitative Physicochemical Data
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The following tables summarize the key physicochemical properties of Novaluzid's active
ingredients.

Table 1: Physicochemical Properties of Aluminum

Hydroxide
Property Value
Molecular Formula AI(OH)3
Molar Mass 78.00 g/mol
Melting Point 300 °C (decomposes)
Boiling Point Not applicable (decomposes)
Density 2.42 g/lcm?3
Solubility in Water Practically insoluble (0.0001 g/100 mL)
Solubility in Other Solvents Soluble in strong acids and alkaline solutions
pKa (Acidity) >7
Partition Coefficient (LogP) Not applicable for inorganic hydroxides

Table 2: Physicochemical Properties of Maghesium
Hydroxide
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Property Value

Molecular Formula Mg(OH)2

Molar Mass 58.32 g/mol

Melting Point 350 °C (decomposes)
Boiling Point Not applicable (decomposes)
Density 2.34 g/cm?3

Solubility in Water

Sparingly soluble (0.00064 g/100 mL at 25°C)

Solubility in Other Solvents

Soluble in dilute acids and ammonium salt

solutions; insoluble in alcohol.[1]

pKa (Basicity)

Approximately 10.5

Partition Coefficient (LogP)

Not applicable for inorganic hydroxides

Table 3: Physicochemical Properties of Magnesium

Carbonate
Property Value
Molecular Formula MgCOs
Molar Mass 84.31 g/mol
Melting Point 350 °C (decomposes)|[2]
Boiling Point Not applicable (decomposes)
Density 2.96 g/cm?3

Solubility in Water

Very slightly soluble (0.0139 g/100 mL at 25°C)
[2]

Solubility in Other Solvents

Soluble in acids and aqueous carbon dioxide;

insoluble in acetone and ammonia.[2]

pKa (Basicity of CO327)

The second pKa of carbonic acid is 10.33

Partition Coefficient (LogP)

Not applicable for inorganic carbonates

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.ecetoc.org/technical-report-123/appendix-a-measurement-of-acidity-pka/
https://patents.google.com/patent/WO2000029326A1/en
https://patents.google.com/patent/WO2000029326A1/en
https://patents.google.com/patent/WO2000029326A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

This section details the methodologies for determining key physicochemical parameters of the
active ingredients.

Determination of Melting Point by Capillary Method

Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.

Methodology:

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate.

e Observation: The temperature at which the first droplet of liquid appears and the temperature
at which the entire sample becomes a clear liquid are recorded. This range represents the
melting point. For substances that decompose, the temperature at which decomposition
begins is noted.

Determination of Aqueous Solubility by Gravimetric
Method

Objective: To quantify the amount of a substance that dissolves in water at a specific
temperature to form a saturated solution.

Methodology:

e Solution Preparation: An excess amount of the solid is added to a known volume of distilled
water in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure equilibrium is reached.
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o Separation: The undissolved solid is separated from the saturated solution by filtration or
centrifugation.

e Analysis: A known volume of the clear saturated solution is transferred to a pre-weighed
container.

o Evaporation: The solvent (water) is evaporated to dryness under controlled heating.

e Quantification: The container with the solid residue is weighed, and the mass of the
dissolved solid is determined. The solubility is then expressed in g/100 mL.

Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of a substance.

Methodology:

Solution Preparation: A solution of the substance with a known concentration is prepared in a
suitable solvent (typically water).

o Apparatus Setup: A calibrated pH meter with an electrode is immersed in the solution. The
solution is continuously stirred.

« Titration: A standardized solution of a strong acid (for a basic substance) or a strong base
(for an acidic substance) is gradually added to the solution from a burette.

o Data Collection: The pH of the solution is recorded after each addition of the titrant.

e Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.
The pKa is determined from the pH at the half-equivalence point.

Signaling Pathways and Experimental Workflows
Acid Neutralization Pathway

The primary mechanism of action for the active ingredients in Novaluzid is the direct
neutralization of gastric acid. This can be represented as a simple chemical signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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active-ingredients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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